Cas no 128366-50-7 (3-Hydroxy Medetomidine)

• Product Name: 3-Hydroxy Medetomidine
• CAS No: 128366-50-7
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1059457
• PubChem ID: 14950643
• Update Time: 2025-04-20

3-Hydroxy Medetomidine Chemical and Physical Properties

Names and Identifiers

• 3-[1-(1H-imidazol-5-yl)ethyl]-2-methyl-Benzenemethanol
• 3-Hydroxy Medetomidine
• [3-[1-(1H-imidazol-5-yl)ethyl]-2-methylphenyl]methanol
• 3-[1-(1H-imidazol-5-yl)ethyl]-2-methylBenzenemethanol
• Hydroxy Medetomidine
• (3-(1-(1H-imidazol-5-yl)ethyl)-2-methylphenyl)methanol
• {3-[1-(1H-Imidazol-5-yl)ethyl]-2-methylphenyl}methanol
• SCHEMBL13258978
• SCHEMBL787299
• PD094744
• 3-Hydroxy Dexmedetomidine
• 3-[1-(1H-Imidazol-5-yl)ethyl]-2-methylbenzenemethanol;
• J-005596
• DTXSID30565950
• 189255-79-6
• DA-24468
• 128366-50-7

• Inchi： 1S/C13H16N2O/c1-9-11(7-16)4-3-5-12(9)10(2)13-6-14-8-15-13/h3-6,8,10,16H,7H2,1-2H3,(H,14,15)
• InChI Key： HTQCEFAVROSRIW-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1C)C(C)C1=CN=CN1

Computed Properties

• Exact Mass: 216.12600
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91000
• LogP: 2.36220